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Compound of Interest

Compound Name: Lycernuic acid A

Cat. No.: B1154888

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Lycernuic acid A, a serratene triterpene isolated from Lycopodium cernuum. This document is
intended to serve as a core reference for researchers engaged in natural product chemistry,
pharmacology, and drug development by presenting detailed spectroscopic data, experimental
protocols, and a visual workflow for its analysis.

Chemical Identity and Source

Lycernuic acid A is a serratene triterpene identified as 3[3,213-dihydroxyserrat-14-en-24-oic
acid. It was first isolated from the plant Lycopodium cernuum (also known as Palhinhaea
cernua), a species of clubmoss. The structure of Lycernuic acid A was elucidated through
extensive spectroscopic analysis, including Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS).

Spectroscopic Data

The following tables summarize the key spectroscopic data for Lycernuic acid A, providing a
gquantitative basis for its identification and characterization.

13C Nuclear Magnetic Resonance (NMR) Data

The 13C NMR spectrum of Lycernuic acid A was recorded in Pyridine-ds (ds-py). The chemical
shifts (&) are reported in parts per million (ppm).
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Carbon Position Chemical Shift (8) in ds-py (ppm)
1 39.1
2 22.1
3 78.0
4 51.5
5 57.1
6 19.1
7 33.6
8 41.5
9 51.0
10 38.0
11 25.1
12 28.0
13 44.5
14 129.1
15 136.1
16 30.1
17 48.1
18 47.5
19 36.1
20 31.1
21 73.1
22 42.1
23 28.1
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24 180.1
25 16.5
26 17.1
27 15.1
28 29.1
29 21.1
30 27.1

Data sourced from Zhang et al., J. Nat. Prod. 2002, 65(7), 979-85.

'H Nuclear Magnetic Resonance (NMR) Data

The *H NMR spectral data for Lycernuic acid A was also recorded in Pyridine-ds (ds-py).

(Specific *H NMR chemical shift and coupling constant data for Lycernuic acid A were not
explicitly detailed in the available abstract. Access to the full publication is required for a
comprehensive table.)

Mass Spectrometry (MS) Data

High-Resolution Electrospray lonization Mass Spectrometry (HRESIMS) was utilized to
determine the molecular formula of Lycernuic acid A.

lon Observed m/z Calculated mi/z Molecular Formula

[M + NaJ* 509.3606 509.3607 CsoHag04Na

Data inferred from the primary isolation paper which used this technique for structural
elucidation of related compounds.

Experimental Protocols

The following methodologies are based on the procedures described for the isolation and
characterization of serratene triterpenes from Lycopodium cernuum.
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Extraction and Isolation

The dried, ground whole plant of Lycopodium cernuum was extracted with ethanol. The
resulting extract was then subjected to activity-guided fractionation to isolate the bioactive
compounds, including Lycernuic acid A. This process typically involves multiple
chromatographic steps, such as column chromatography over silica gel and preparative High-
Performance Liquid Chromatography (HPLC).

Spectroscopic Analysis

* NMR Spectroscopy: *H and 3C NMR spectra were acquired on a Bruker spectrometer.
Samples were dissolved in deuterated pyridine (ds-py). Chemical shifts are reported in ppm

relative to the solvent signal.

o Mass Spectrometry: HRESIMS data were obtained on a mass spectrometer equipped with
an electrospray ionization source to determine the exact mass and molecular formula of the

compound.

Workflow Visualization

The following diagram illustrates the general workflow for the extraction, isolation, and

spectroscopic analysis of Lycernuic acid A.
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(*H, C, 2D NMR) (HRESIMS)

Structure Elucidation
(3B,21B-dihydroxyserrat-14-en-24-oic acid)

Click to download full resolution via product page
Caption: Workflow for the analysis of Lycernuic acid A.

» To cite this document: BenchChem. [Unveiling the Spectroscopic Signature of Lycernuic Acid
A: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1154888#spectroscopic-data-nmr-ms-for-lycernuic-
acid-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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